Cas no 940250-91-9 (6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 940250-91-9
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 5498577
• Update Time: 2025-07-17

6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-hydroxyethyl)-4-(4-methylsulfanylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C15H17N3O3S/c1-22-10-4-2-9(3-5-10)13-12-11(16-15(21)17-13)8-18(6-7-19)14(12)20/h2-5,13,19H,6-8H2,1H3,(H2,16,17,21)
• InChI Key： OXWPLWFBOHWIFB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(SC)C=C2)C2C(=O)N(CCO)CC=2N1

Additional information on 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Comprehensive Overview of 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 940250-91-9)

The compound 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 940250-91-9) is a structurally unique molecule belonging to the pyrrolopyrimidine class. This heterocyclic scaffold is of significant interest in medicinal chemistry due to its potential biological activities. The presence of a methylsulfanyl group and a hydroxyethyl side chain enhances its versatility in drug design, making it a candidate for targeting various enzymatic pathways. Researchers are increasingly exploring its applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for novel small-molecule inhibitors.

In recent years, the search for pyrrolopyrimidine derivatives has surged, driven by their role in modulating signal transduction pathways. The compound’s CAS No. 940250-91-9 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its hydrogen-bonding capacity and lipophilic properties make it a promising scaffold for optimizing pharmacokinetic profiles. Notably, the integration of AI-driven drug discovery tools has accelerated the exploration of such compounds, addressing challenges like drug resistance and selectivity.

The 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl moiety contributes to the compound’s metabolic stability, a critical factor in preclinical development. Discussions in online forums often highlight its potential synergy with immunotherapy agents, a trending topic in oncology research. Additionally, its synthetic accessibility via multicomponent reactions aligns with the pharmaceutical industry’s focus on cost-effective synthesis. Environmental considerations also play a role, as greener solvents are being tested for its production, resonating with the sustainable chemistry movement.

From a computational chemistry perspective, 940250-91-9 has been modeled for molecular docking against targets like PI3K and mTOR, kinases implicated in cell proliferation. These simulations, often shared in open-access journals, cater to the rising interest in repurposing existing molecules. The compound’s crystallographic data is another focal point, with researchers leveraging X-ray diffraction to refine its 3D conformation for better ligand-receptor interactions.

Beyond therapeutics, CAS No. 940250-91-9 is explored in material science for its photophysical properties, particularly in organic electronics. Its electron-deficient core makes it suitable for n-type semiconductors, a niche yet growing area. This dual applicability—biomedical and materials—positions it as a multidisciplinary asset, a keyword frequently searched in cross-disciplinary research platforms.

In conclusion, 6-(2-hydroxyethyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione exemplifies the convergence of innovation and practical utility. Its CAS No. 940250-91-9 serves as a gateway for deeper inquiries into structure-based drug design and functional materials, meeting the demands of both academia and industry.